Methyl 3-hydroxy-2,6-dimethylbenzoate
Overview
Description
“Methyl 3-hydroxy-2,6-dimethylbenzoate” is also known as “Methyl 2,4-dihydroxy-3,6-dimethylbenzoate” or “3,6-Dimethyl-ß-resorcylic acid methyl ester”. It is a chemical compound with the empirical formula C10H12O4 . This compound is used in synthesis and has a molar mass of 196.2 g/mol . It is also an odor-determining constituent of oakmoss absolute extract and forms colorless crystals .
Synthesis Analysis
The synthesis of “Methyl 3-hydroxy-2,6-dimethylbenzoate” involves a reaction of dimethylmalonate with 4-hexen-3-one and 5-chloro-3-hexanone .Molecular Structure Analysis
The molecular structure of “Methyl 3-hydroxy-2,6-dimethylbenzoate” can be represented by the InChI string: "InChI=1S/C10H12O4/c1-5-4-7 (11)6 (2)9 (12)8 (5)10 (13)14-3/h4,11-12H,1-3H3" . This structure is also available as a 2d Mol file or as a computed 3d SD file .Physical And Chemical Properties Analysis
“Methyl 3-hydroxy-2,6-dimethylbenzoate” is a crystalline compound with a melting point range of 143-146 °C . It has a molar mass of 196.2 g/mol and an empirical formula of C10H12O4 . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .Scientific Research Applications
Crystal Structure Analysis
Methyl 3-hydroxy-2,6-dimethylbenzoate has been studied for its crystal structure properties. The research by Ebersbach et al. (2022) revealed that the crystals of methyl 3,5-dimethylbenzoate, a closely related compound, are composed of C—H⋯O=C bonded molecules, forming layers in the crystal structure. This finding suggests potential applications in materials science, particularly in the development of molecular crystals with specific structural properties (Ebersbach, Seichter, & Mazik, 2022).
Biosynthesis and Bacterial Catabolism
Cain et al. (1997) explored the bacterial catabolism of 4-hydroxy-3,5-dimethylbenzoic acid, which shares structural similarities with methyl 3-hydroxy-2,6-dimethylbenzoate. This study revealed different metabolic pathways in Rhodococcus rhodochrous N75 and Pseudomonas sp. strain HH35, leading to the formation of novel compounds. Such research is crucial for understanding microbial degradation of complex organic compounds and may have implications for bioremediation and synthetic biology (Cain et al., 1997).
Antifungal and Biological Activities
Gainsford (1995) identified methyl 2,4-dihydroxy-3,6-dimethylbenzoate, a compound structurally related to methyl 3-hydroxy-2,6-dimethylbenzoate, in the hexane extracts of Phormium cookianum roots. This compound displayed antifungal properties, suggesting potential applications in developing new antifungal agents or natural pesticides. Such research is crucial for discovering novel bioactive compounds with potential therapeutic or agricultural applications (Gainsford, 1995).
Safety and Hazards
“Methyl 3-hydroxy-2,6-dimethylbenzoate” is classified as a skin irritant and serious eye irritant. It may also cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound .
properties
IUPAC Name |
methyl 3-hydroxy-2,6-dimethylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-6-4-5-8(11)7(2)9(6)10(12)13-3/h4-5,11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYPGXFQOCRNTQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)O)C)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40564333 |
Source
|
| Record name | Methyl 3-hydroxy-2,6-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40564333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-hydroxy-2,6-dimethylbenzoate | |
CAS RN |
131236-69-6 |
Source
|
| Record name | Methyl 3-hydroxy-2,6-dimethylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=131236-69-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-hydroxy-2,6-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40564333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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